1-Isocyanato-3-methoxypropane

• IUPAC Name: 1-isocyanato-3-methoxypropane
• InChI: InChI=1S/C5H9NO2/c1-8-4-2-3-6-5-7/h2-4H2,1H3
• InChI Key: IQOIAHPAAZJVOX-UHFFFAOYSA-N
• Canonical SMILES: COCCCN=C=O
• Molecular Formula: C5H9NO2
• DSSTOX Substance ID: DTXSID20596697
• Molecular Weight: 115.13 g/mol
• CAS RN: 7019-13-8

Description

“1-Isocyanato-3-methoxypropane” is a chemical compound with the molecular formula C5H9NO2. It is also known by other names such as “3-methoxypropyl isocyanate” and "1-Isocyanato-3-methoxy-propane".

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H9NO2/c1-8-4-2-3-6-5-7/h2-4H2,1H3. The Canonical SMILES structure is COCCCN=C=O. The molecular weight of the compound is 115.13 g/mol.

Physical And Chemical Properties Analysis

This compound has a density of 1.0±0.1 g/cm³. Its boiling point is 142.8±23.0 °C at 760 mmHg. The vapour pressure is 5.5±0.3 mmHg at 25°C. The enthalpy of vaporization is 38.0±3.0 kJ/mol. The flash point is 45.0±17.1 °C. The index of refraction is 1.424. The molar refractivity is 30.7±0.5 cm³. It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 4 freely rotating bonds.

Scientific Research Applications

Synthesis and Reactions in Organic Chemistry

1-Isocyanato-3-methoxypropane has significant relevance in the field of organic chemistry, especially in the synthesis and reaction processes. The compound's ability to undergo various reactions, such as nucleophilic displacement and coupling reactions, plays a crucial role in organic synthesis. For instance, research has shown that compounds similar to this compound, like 1,3-dibromo-2-methoxypropene, can be synthesized through specific reactions, offering insights into the versatile nature of these compounds (Edvardsen, Benneche, & Tius, 2000).

Polymer Synthesis and Applications

Isocyanates, including those similar to this compound, are highly valued in the polymer industry. They are crucial for producing a range of polymers, such as polyurethanes and polyureas. The study of the Lossen reaction of N-acetoxy amide (AA) as a latent isocyanato group highlights the potential applications of AA-containing compounds and polymers, emphasizing the importance of isocyanates in the polymerization process (Ghosh, 2017).

Kinetics and Catalysis

The kinetics of reactions involving compounds similar to this compound have been extensively studied, especially in the context of reactions with phenyl isocyanate. Research in this area provides crucial insights into the reaction mechanisms and the effects of various catalysts, thereby enhancing the understanding of isocyanate reactions (Frisch, Reegen, & Thir, 2007).

Chemical Analysis and Characterization

The study and characterization of compounds similar to this compound, including their synthesis, structural elucidation, and analytical profiling, are vital in chemical research. Such investigations provide comprehensive knowledge about these compounds, aiding in their application in various fields. Techniques like mass spectrometry, nuclear magnetic resonance spectroscopy, and chromatography are commonly used in these analyses (De Paoli et al., 2013).

Environmental and Occupational Health Applications

Compounds related to this compound are also studied in the context of environmental and occupational health. Understanding the impact of these compounds, particularly in the air and workplace environments, is crucial for developing safety measures and exposure guidelines. Research in this area focuses on the detection, monitoring, and assessment of the health impacts of these compounds (Warburton et al., 2005).